molecular formula C8H11IN2O B8317011 2-t-Butoxy-3-iodopyrazine

2-t-Butoxy-3-iodopyrazine

Cat. No.: B8317011
M. Wt: 278.09 g/mol
InChI Key: XQMLLCHVHMECCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-t-Butoxy-3-iodopyrazine is a useful research compound. Its molecular formula is C8H11IN2O and its molecular weight is 278.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11IN2O

Molecular Weight

278.09 g/mol

IUPAC Name

2-iodo-3-[(2-methylpropan-2-yl)oxy]pyrazine

InChI

InChI=1S/C8H11IN2O/c1-8(2,3)12-7-6(9)10-4-5-11-7/h4-5H,1-3H3

InChI Key

XQMLLCHVHMECCI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=NC=CN=C1I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.64 g of diisopropylamine in 100 ml of THF there was added 21.1 ml of n-butyllithium (2.55M, n-hexane solution) at −75° C. under a nitrogen atmosphere, and after stirring the mixture for 30 minutes, a solution of 6.78 g of 3-t-butoxypyrazine [CAS No. 70090-30-1] in 30 ml of THF was added dropwise. After stirring at the same temperature for 4 hours, a solution of 17.9 g of iodine in 100 ml of THF was added dropwise and the mixture was stirred overnight at room temperature. Next, 800 ml of saturated aqueous sodium sulfite and 800 ml of ethyl acetate were added, and the organic layer was washed with 300 ml of saturated aqueous sodium chloride and dried over anhydrous magnesium sulfate. The desiccating agent was filtered off and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (heptane-ethyl acetate) to give 2-t-butoxy-3-iodopyrazine (0.77 g) as a yellow oil.
Quantity
5.64 g
Type
reactant
Reaction Step One
Quantity
21.1 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6.78 g
Type
reactant
Reaction Step Two
Quantity
17.9 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
800 mL
Type
reactant
Reaction Step Four
Quantity
800 mL
Type
solvent
Reaction Step Four
Name
Quantity
30 mL
Type
solvent
Reaction Step Five

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